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Compound of Interest

Compound Name: MCL-0129
CAS No.: 768357-45-5
Cat. No.: B1676271
Get Quote
. J

An In-depth Exploration of the Selective Melanocortin-4 Receptor Antagonist

This technical guide provides a comprehensive overview of the therapeutic potential of MCL-
0129, a potent and selective antagonist of the Melanocortin-4 Receptor (MC4R). This
document is intended for researchers, scientists, and drug development professionals
interested in the pharmacology and potential clinical applications of this compound in stress-
related disorders such as anxiety and depression.

Core Compound Profile

MCL-0129 has emerged as a significant research compound due to its high affinity and
selectivity for the MC4R, a key receptor in the central nervous system implicated in a range of
physiological processes, including energy homeostasis, sexual function, and the stress
response.
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Parameter Value Reference
Melanocortin-4 Receptor
Target [1]
(MC4R)
Mechanism of Action Competitive Antagonist [1]
Binding Affinity (Ki) 7.9nM [1]
Therapeutic Areas Anxiety, Depression [1112]

Preclinical Efficacy

Preclinical studies in rodent models have demonstrated the anxiolytic and antidepressant-like
effects of MCL-0129. These studies highlight the compound's ability to modulate behavioral

responses to stress.

Anxiolytic-like Activity: Social Interaction Test

In a social interaction test in rats, repeated administration of MCL-0129 for one week was
shown to significantly and dose-dependently increase the time spent in social interaction, a key
indicator of anxiolytic activity. Notably, this effect was observed without any significant impact
on locomotor activity, suggesting a specific anxiolytic effect rather than general motor
stimulation.[3][4]

Change in Social .
Treatment Group Dose . . Locomotor Activity
Interaction Time

Vehicle - Baseline No significant change

Statistically significant o
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significant increase

Anxiolytic-like Activity: Light/Dark Exploration Test
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MCL-0129 has shown anxiolytic-like effects in the light/dark exploration task in mice.[1] Under
non-stress conditions, MCL-0129 prolonged the time spent in the light area, indicating a
reduction in anxiety.[1] Furthermore, in swim-stressed mice, MCL-0129 reversed the
anxiogenic-like effects induced by the stressor.[1]

Condition Treatment Key Finding

Increased time spent in the
Non-Stress MCL-0129

light area
) ) Anxiogenic-like effects
Swim Stress Vehicle o
(reduced time in light area)
) Reversal of stress-induced
Swim Stress MCL-0129

anxiogenic-like effects

Antidepressant-like Activity

The antidepressant potential of MCL-0129 has been demonstrated in established rodent
models of depression. The compound was found to shorten immobility time in the forced swim
test and reduce the number of escape failures in the learned helplessness test.[1] These
findings suggest that MCL-0129 may have utility in the treatment of depressive disorders.

Mechanism of Action: MC4R Antagonism and
Downstream Signaling

MCL-0129 exerts its therapeutic effects by acting as a competitive antagonist at the MC4R.
This receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous
agonist a-melanocyte-stimulating hormone (a-MSH), primarily couples to Gas to stimulate the
production of cyclic AMP (cCAMP) by adenylyl cyclase. This leads to the activation of Protein
Kinase A (PKA) and the subsequent phosphorylation of the cAMP response element-binding
protein (CREB), a transcription factor involved in neuronal plasticity and the stress response.

By blocking the binding of a-MSH, MCL-0129 prevents this signaling cascade, leading to a
reduction in neuronal excitability in brain regions associated with anxiety and depression.
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Caption: MCL-0129 Mechanism of Action at the MC4R.

Experimental Protocols
Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of MCL-0129 for the MC4R.

Materials:

HEK293 cells transiently expressing human MCA4R.

e [23]]-[Nle*, D-Phe’]-a-MSH (radioligand).

e MCL-0129 (test compound).

» Binding buffer (e.g., 50 mM Tris-HCI, 5 mM MgClz, 1 mM CaClz, 0.2% BSA, pH 7.4).
e Wash buffer (e.g., ice-cold 50 mM Tris-HCI, pH 7.4).

e 96-well microplates.

» Glass fiber filters.

 Scintillation counter.

Procedure:
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Cell Preparation: Culture and harvest HEK293 cells expressing MC4R. Prepare cell
membranes by homogenization and centrifugation.

Assay Setup: In a 96-well plate, add binding buffer, a fixed concentration of the radioligand,
and varying concentrations of MCL-0129.

Incubation: Incubate the plates at room temperature for a defined period (e.g., 60-90
minutes) to allow binding to reach equilibrium.

Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound
from free radioligand.

Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound
radioligand.

Counting: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the ICso value (the concentration of MCL-0129 that inhibits 50% of
the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff
equation.
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Start: Prepare MC4R-expressing cell membranes

Set up 96-well plate:
- Binding buffer
- [*231]-0-MSH (radioligand)
- Varying [MCL-0129]

l

Incubate to reach equilibrium

:

Rapidly filter through glass fiber filters

:

Wash filters with ice-cold buffer

:

Measure radioactivity with scintillation counter

:

Calculate ICso and Ki values

End: Determine MCL-0129 binding affinity

Click to download full resolution via product page

Caption: Workflow for Competitive Radioligand Binding Assay.

Social Interaction Test in Rats
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Objective: To assess the anxiolytic-like effects of MCL-0129.

Apparatus:

e Anovel, dimly lit open-field arena.

Animals:

e Male rats, pair-housed.

Procedure:

o Habituation: Acclimate the rats to the testing room for at least 1 hour before the test.

e Drug Administration: Administer MCL-0129 or vehicle to the rats daily for 7 days prior to the
test.

e Testing:

o Place two unfamiliar rats (from different home cages, but same treatment group) in the
center of the arena.

o Record the behavior of the pair for a set duration (e.g., 10 minutes).
e Behavioral Scoring:

o An observer, blind to the treatment conditions, scores the total time the pair of rats spends
in active social interaction (e.g., sniffing, grooming, following).

o Locomotor activity can be measured by the number of line crossings if the arena floor is
divided into squares.

o Data Analysis: Compare the social interaction time and locomotor activity between the
different treatment groups.
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Start: Paired male rats

Habituate rats to testing room

:

Daily administration of MCL-0129 or vehicle for 7 days

:

Place two unfamiliar, similarly treated rats in a novel arena

:

Record behavior for a set duration (e.g., 10 min)

:

Score total time in active social interaction and locomotor activity

:

Compare results between treatment groups

End: Assess anxiolytic-like effects

Click to download full resolution via product page

Caption: Workflow for the Social Interaction Test.

Conclusion
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MCL-0129 is a promising therapeutic candidate with a well-defined mechanism of action and
demonstrated efficacy in preclinical models of anxiety and depression. Its high selectivity for
the MC4R suggests a potential for a favorable side-effect profile. Further research, including
clinical trials, is warranted to fully elucidate the therapeutic potential of MCL-0129 in human
populations suffering from stress-related psychiatric disorders. This technical guide provides a
foundational resource for researchers embarking on the further investigation of this compelling
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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